Cas no 53866-20-9 (Pregna-4,6-diene-21,21-dicarboxylicacid, 17-hydroxy-3-oxo-, g-lactone, ethyl ester, (17a)- (9CI))

• Product Name: Pregna-4,6-diene-21,21-dicarboxylicacid, 17-hydroxy-3-oxo-, g-lactone, ethyl ester, (17a)- (9CI)
• CAS No: 53866-20-9
• MF: C₂₅H₃₂O₅
• MW: 412.518588066101
• CID: 380019
• PubChem ID: 104627
• Update Time: 2025-04-19

Pregna-4,6-diene-21,21-dicarboxylicacid, 17-hydroxy-3-oxo-, g-lactone, ethyl ester, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-21,21-dicarboxylicacid, 17-hydroxy-3-oxo-, g-lactone, ethyl ester, (17a)- (9CI)
• ethyl (8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',8,9,10,11,12,13,14,15,16-tetradecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-4'-carboxylate
• Ethyl 3-oxopregna-4,6-diene-21,17alpha-carbolactone-21-carboxylate
• 53866-20-9
• EINECS 258-829-0
• Ethyl 10,13-dimethyl-3,5'-dioxo-1,2,3,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolane]-4'-carboxylate
• DTXSID80968639

• Inchi： 1S/C25H32O5/c1-4-29-21(27)18-14-25(30-22(18)28)12-9-20-17-6-5-15-13-16(26)7-10-23(15,2)19(17)8-11-24(20,25)3/h5-6,13,17-20H,4,7-12,14H2,1-3H3/t17-,18?,19+,20+,23+,24+,25-/m1/s1
• InChI Key： UDYXOLXWRPSMNQ-GUVWBQEASA-N
• SMILES： O1C(C(C(=O)OCC)C[C@]21CC[C@H]1[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 412.225
• Monoisotopic Mass: 412.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 590.5°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.571